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Compound of Interest

Compound Name:
1,2-DIMETHYL-3-

NITROBENZENE

Cat. No.: B167072 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 1,2-dimethyl-3-nitrobenzene, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and Chemical Identity
1,2-Dimethyl-3-nitrobenzene, also known as 3-nitro-o-xylene, is an aromatic organic

compound.[1][2] Its structure consists of a benzene ring substituted with two adjacent methyl

groups at positions 1 and 2, and a nitro group at position 3. The molecular formula of this

compound is C₈H₉NO₂.[1][2]

Below is a diagram illustrating the molecular structure of 1,2-dimethyl-3-nitrobenzene.

Caption: Molecular structure of 1,2-dimethyl-3-nitrobenzene.

A summary of its chemical identifiers is provided in the table below.
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Identifier Value

IUPAC Name 1,2-dimethyl-3-nitrobenzene[3]

Synonyms 3-Nitro-o-xylene, 2,3-Dimethylnitrobenzene[2]

CAS Number 83-41-0[1][2]

Molecular Formula C₈H₉NO₂[1][2]

Molecular Weight 151.16 g/mol [1][2]

InChI Key FVHAWXWFPBPFOS-UHFFFAOYSA-N[3]

SMILES CC1=C(C(=CC=C1)--INVALID-LINK--[O-])C[3]

Physicochemical Properties
1,2-Dimethyl-3-nitrobenzene is a yellow, oily liquid under standard conditions.[3] It is insoluble

in water but soluble in many organic solvents.[4] The key physicochemical properties are

summarized in the table below.

Property Value

Melting Point 13 °C

Boiling Point 132 °C

Density 1.1402 g/cm³

Flash Point 107 °C

Experimental Protocols
Synthesis: Continuous-Flow Nitration of o-Xylene
A modern and efficient method for the synthesis of 1,2-dimethyl-3-nitrobenzene is through the

continuous-flow nitration of o-xylene.[1] This method offers improved safety and yield

compared to traditional batch processes.[1] The nitration of o-xylene typically produces a

mixture of 1,2-dimethyl-3-nitrobenzene and 1,2-dimethyl-4-nitrobenzene.[3]
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The general protocol involves the reaction of o-xylene with a nitrating mixture, commonly a

combination of nitric acid and sulfuric acid.[1][5]

Key Parameters:

Reactants: o-xylene, Nitric Acid (HNO₃), Sulfuric Acid (H₂SO₄)

Temperature: Controlled, as the reaction is exothermic.

Flow Rate and Residence Time: Optimized to maximize the yield of the desired product.[1]

The workflow for a continuous-flow synthesis process is illustrated in the diagram below.
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Caption: Workflow for the continuous-flow synthesis of 1,2-dimethyl-3-nitrobenzene.

Application in Ion-Selective Electrodes
1,2-Dimethyl-3-nitrobenzene has been utilized as a plasticizer in the fabrication of ion-

selective electrodes (ISEs), particularly for the detection of potassium ions (K⁺).
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A general protocol for the preparation of a PVC membrane for a potassium-selective electrode

incorporating 1,2-dimethyl-3-nitrobenzene would involve:

Membrane Cocktail Preparation: A mixture is prepared by dissolving the following

components in a suitable solvent like tetrahydrofuran (THF):

Ionophore: A potassium-selective ionophore (e.g., valinomycin).

Polymer Matrix: Poly(vinyl chloride) (PVC).

Plasticizer: 1,2-Dimethyl-3-nitrobenzene.

Ionic Additive: A salt such as potassium tetrakis(4-chlorophenyl)borate to reduce the

membrane resistance.

Membrane Casting: The prepared cocktail is cast into a ring or onto a suitable support and

the solvent is allowed to evaporate slowly, resulting in a thin, uniform membrane.

Electrode Assembly: The cast membrane is then incorporated into an electrode body

containing an internal reference solution and a reference electrode.

Biological Activity and Signaling Pathways
Current scientific literature does not indicate a direct role for 1,2-dimethyl-3-nitrobenzene in

biological signaling pathways. Its primary applications are in chemical synthesis as an

intermediate for the production of dyes, agrochemicals, and pharmaceuticals, such as the

nonsteroidal anti-inflammatory drug mefenamic acid.[1][3] Therefore, there are no established

signaling pathway diagrams to be presented for this compound.

Conclusion
1,2-Dimethyl-3-nitrobenzene is a well-characterized aromatic compound with significant

applications in industrial organic synthesis. Its molecular structure and physicochemical

properties are well-defined. While it is a crucial building block for various commercially

important chemicals, it is not known to be directly involved in biological signaling processes.

The synthesis of 1,2-dimethyl-3-nitrobenzene has been optimized through modern

techniques such as continuous-flow nitration, which offers enhanced safety and efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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